Cas no 1339350-64-9 (1-Azido-3,5-dimethylcyclohexane)

• Product Name: 1-Azido-3,5-dimethylcyclohexane
• CAS No: 1339350-64-9
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD20404808
• CID: 5243466
• PubChem ID: 64730666
• Update Time: 2025-10-28

1-Azido-3,5-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-azido-3,5-dimethylcyclohexane
• 1-Azido-3,5-dimethylcyclohexane

• MDL： MFCD20404808
• Inchi： 1S/C8H15N3/c1-6-3-7(2)5-8(4-6)10-11-9/h6-8H,3-5H2,1-2H3
• InChI Key： FKTSUMDQDPHJBA-UHFFFAOYSA-N
• SMILES： N(C1CC(C)CC(C)C1)=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 3.8
• Topological Polar Surface Area: 14.4

Additional information on 1-Azido-3,5-dimethylcyclohexane

1-Azido-3,5-Dimethylcyclohexane (CAS No. 1339350-64-9): A Comprehensive Overview

1-Azido-3,5-dimethylcyclohexane (CAS No. 1339350-64-9) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique azide functional group and the presence of two methyl substituents on a cyclohexane ring, which endow it with a range of interesting chemical properties and potential applications.

The azide group in 1-Azido-3,5-dimethylcyclohexane is a key feature that makes this compound particularly valuable for various synthetic transformations. Azides are known for their reactivity in Staudinger reactions, azide-to-amine conversions, and click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). These reactions have been widely utilized in the synthesis of complex molecules, including pharmaceuticals and functional materials.

Recent research has highlighted the utility of 1-Azido-3,5-dimethylcyclohexane in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-Azido-3,5-dimethylcyclohexane can be used as a building block for the synthesis of novel antiviral compounds. The azide group allows for efficient functionalization and modification, enabling researchers to tailor the properties of these compounds to target specific viral pathogens.

In addition to its applications in pharmaceutical research, 1-Azido-3,5-dimethylcyclohexane has also shown promise in materials science. The cyclohexane ring and methyl substituents provide structural rigidity and stability, which are crucial for the development of advanced materials. A recent study in the Journal of Materials Chemistry explored the use of 1-Azido-3,5-dimethylcyclohexane as a precursor for the synthesis of polymeric materials with enhanced mechanical properties and thermal stability.

The synthesis of 1-Azido-3,5-dimethylcyclohexane typically involves several well-established methods. One common approach is the azidation of 3,5-dimethylcyclohexanol using sodium azide (NaN₃) and an acid catalyst. This method provides high yields and good purity, making it suitable for large-scale production. Another approach involves the reaction of 3,5-dimethylcyclohexylamine with an azidating agent such as trimethylsilyl azide (TMSN₃) followed by deprotection.

The physical and chemical properties of 1-Azido-3,5-dimethylcyclohexane have been extensively studied. It is a colorless liquid with a molecular weight of 146.22 g/mol. The compound is soluble in common organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and dimethylformamide (DMF). Its boiling point is approximately 170°C at atmospheric pressure, and it has a density of around 0.9 g/cm³.

In terms of safety and handling, 1-Azido-3,5-dimethylcyclohexane should be stored in a cool, dry place away from sources of heat or ignition. It is important to handle this compound with care due to its reactivity with certain metals and strong acids. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to ensure safety.

The environmental impact of 1-Azido-3,5-dimethylcyclohexane has also been considered in recent studies. Research has shown that this compound can be biodegraded under certain conditions, making it a more environmentally friendly option compared to some other organic compounds used in similar applications. However, proper disposal methods should still be followed to minimize any potential environmental impact.

In conclusion, 1-Azido-3,5-dimethylcyclohexane (CAS No. 1339350-64-9) is a valuable compound with a wide range of applications in synthetic chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an attractive building block for the development of new materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in various scientific fields.